Cas no 1036991-59-9 (3-Chloro-1,4,5-trimethyl-1H-pyrazole)

• Product Name: 3-Chloro-1,4,5-trimethyl-1H-pyrazole
• CAS No: 1036991-59-9
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 3167697
• PubChem ID: 21136571
• Update Time: 2025-09-18

3-Chloro-1,4,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1,4,5-trimethylpyrazole
• SCHEMBL11985913
• 1036991-59-9
• 3-Chloro-1,4,5-trimethyl-1H-pyrazole

• Inchi： 1S/C6H9ClN2/c1-4-5(2)9(3)8-6(4)7/h1-3H3
• InChI Key： ZEPXABDNTDDTMS-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C)N(C)N=1

Computed Properties

• Exact Mass: 144.0454260Da
• Monoisotopic Mass: 144.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų